Cas no 87271-76-9 ( )

• Product Name: &nbsp
• CAS No: 87271-76-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 992429
• PubChem ID: 347968
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,4-dioxan-2-one
• SCHEMBL11804128
• NSC-406916
• DTXSID10324522
• 87271-76-9
• NSC406916
•  

• Inchi： 1S/C10H10O3/c11-10-9(12-6-7-13-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： YVJOGYUQHGDQPE-UHFFFAOYSA-N
• SMILES： O1CCOC(C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.194
• Boiling Point: 342.7°Cat760mmHg
• Flash Point: 142.1°C